Cas no 1806730-67-5 (4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806730-67-5
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4831980
• Update Time: 2025-06-08

4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-8-5(2-3-14)6(13)4-7(15-8)17-9(10,11)12/h4H,2H2,1H3
• InChI Key： NFMCQWHGBDZXRV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1CC#N)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3
• Topological Polar Surface Area: 55.1

Additional information on 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

Recent Advances in the Application of 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806730-67-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806730-67-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by the presence of iodine, methoxy, and trifluoromethoxy substituents, serves as a versatile building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel pyridine-based scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular architectures. The electron-withdrawing nature of the trifluoromethoxy group, combined with the reactivity of the iodo substituent, makes this compound particularly valuable for such transformations. Researchers have successfully employed it in Suzuki-Miyaura and Buchwald-Hartwig couplings to generate libraries of compounds for high-throughput screening against various disease targets.

In the context of drug discovery, 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile has shown promise in the development of kinase inhibitors. A recent patent application (WO2023051234) describes its incorporation into selective JAK3 inhibitors, demonstrating improved pharmacokinetic properties compared to earlier generations of compounds. The trifluoromethoxy group appears to play a crucial role in enhancing metabolic stability and membrane permeability, addressing common challenges in kinase inhibitor development. Molecular modeling studies suggest that derivatives of this compound can achieve optimal binding to the ATP-binding site while maintaining selectivity against off-target kinases.

The compound's potential extends beyond kinase inhibition. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in developing modulators of protein-protein interactions (PPIs), particularly in disrupting the interaction between MDM2 and p53. The pyridine core, when appropriately functionalized, was shown to mimic key hydrophobic residues of p53, offering a novel approach to cancer therapy. This application highlights the compound's versatility as a molecular scaffold that can be tailored for diverse biological targets.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile and its derivatives. A 2023 publication in Organic Process Research & Development detailed an optimized large-scale synthesis route that addresses previous challenges with regioselectivity and yield. The new protocol employs continuous flow chemistry techniques, reducing reaction times from hours to minutes while maintaining excellent purity (>99%) of the final product. These process improvements are particularly important as the compound moves from research-scale applications to potential commercial production.

Looking forward, the unique properties of 4-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetonitrile position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC (Proteolysis Targeting Chimera) technology, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being investigated. Additionally, its potential in radiopharmaceutical development, leveraging the iodine atom for labeling purposes, represents another promising direction. As these applications mature, we anticipate seeing more clinical candidates derived from this versatile scaffold in the coming years.